N-{1,1,1,3,3,3-hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]propan-2-yl}-2-methoxybenzamide

• Molecular Formula: C18H12F7N3O2S
• Molecular Weight: 467.4 g/mol
• IUPAC Name: N-[1,1,1,3,3,3-hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]propan-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C18H12F7N3O2S/c1-30-12-5-3-2-4-10(12)14(29)27-16(17(20,21)22,18(23,24)25)28-15-26-11-7-6-9(19)8-13(11)31-15/h2-8H,1H3,(H,26,28)(H,27,29)
• InChI Key: XZFRCPINKSISBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(C(F)(F)F)(C(F)(F)F)NC2=NC3=C(S2)C=C(C=C3)F

Description

N-{1,1,1,3,3,3-Hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-2-propanyl}-2-methoxybenzamide is a complex organic compound characterized by its unique structure, which includes multiple fluorine atoms and a benzothiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{1,1,1,3,3,3-Hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-2-propanyl}-2-methoxybenzamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common approach is to begin with the synthesis of 6-fluoro-1,3-benzothiazole, which is then reacted with hexafluoroisopropanol under specific conditions to form the desired product. The reaction conditions often include the use of catalysts and solvents to facilitate the process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and purity while minimizing waste and energy consumption. The use of advanced analytical techniques ensures the quality and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

N-{1,1,1,3,3,3-Hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-2-propanyl}-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where specific functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds with different functional groups .

Scientific Research Applications

N-{1,1,1,3,3,3-Hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-2-propanyl}-2-methoxybenzamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and proteins.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-{1,1,1,3,3,3-Hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-2-propanyl}-2-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

1,1,1,3,3,3-Hexafluoro-2-propanol: A related compound used as a solvent and reagent in organic synthesis.

6-Fluoro-1,3-benzothiazole: An intermediate in the synthesis of the target compound.

Uniqueness

N-{1,1,1,3,3,3-Hexafluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-2-propanyl}-2-methoxybenzamide is unique due to its specific combination of functional groups and fluorine atoms, which confer distinct chemical and physical properties. These properties make it valuable for specialized applications in research and industry .